Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

Catalog No. Product Name CAS No. Price
VC027553 o-Nitrophenyl 2-Acetamido-2-deoxy-α-D-glucopyranoside 10139-01-2 Inquiry
VC027541 4-Nitrophenyl 2-Acetamido-3-O-(2-acetamido-2-deoxy-β-D-glucopyranosyl)-2-deoxy-α-D-galactopyranoside 125455-64-3 Inquiry
VC027631 1-Oleoyl-sn-glycerol 129784-87-8 Inquiry
VC027701 Nω-Propyl-L-Arginine 137361-05-8 Inquiry
VC027543 4-Nitrophenyl 2-Acetamido-6-O-(2-acetamido-2-deoxy-β-D-glucopyranosyl) -3-O-(β-D-galactopyranosyl)-2 139459-55-5 Inquiry
VC027533 p-Nitrobenzoyl-2,3,4-tri-O-benzyl-α,β-L-fucopyranose 151909-88-5 Inquiry
VC027551 p-Nitrophenyl 2-Acetamido-2-deoxy-4-O-(β-D-galactopyranosyl)-α-D-glucopyranoside 184377-56-8 Inquiry
VC027545 o-Nitrophenyl 2-Acetamido-2-deoxy-α-D-galactopyranoside 23646-67-5 Inquiry
VC027547 p-Nitrophenyl 2-Acetamido-2-deoxy-α-D-galactopyranoside 23646-68-6 Inquiry
VC027529 (2’S)-Nicotine 1-Oxide 2820-55-5 Inquiry
VC027537 7-Nitroindazole 2942-42-9 Inquiry
VC027617 Octyl α-D-Glucopyranoside 29781-80-4 Inquiry
VC027619 Octyl β-D-Glucopyranoside 29836-26-8 Inquiry
VC027535 4-Nitrobenzyl 1-Thio-β-D-galactopryranoside 35785-19-4 Inquiry
VC027633 1-Oxyl-2,2,5,5-tetramethylpyrroline-3-carboxylate N-Hydroxysuccinimide Ester 37558-29-5 Inquiry
VC027703 1H-Pyrazole-1-carboxamidine Hydrochloride 4023-02-3 Inquiry
VC027527 (1’S,2’S)-Nicotine 1’-Oxide 51095-86-4 Inquiry
VC027549 4-Nitrophenyl 2-(Acetamido)-2-deoxy-3-O-β-D-galactopyranosyl-α-D-galactopyranoside 59837-14-8 Inquiry
VC027627 Oleic Acid-13C Methyl Ester 70491-68-8 Inquiry
VC027621 Octyl β-D-Lactoside 74513-17-0 Inquiry
VC027699 Propionylpromazine Hydrochloride 7681-67-6 Inquiry
VC027625 Oleic Acid-13C 82005-44-5 Inquiry
VC027623 Octyl β-D-Thioglucopyranoside 85618-21-9 Inquiry
VC027629 1-Oleoyl-2-acetyl-sn-glycerol 86390-77-4 Inquiry
VC027539 4-Nitrophenylacetylene 937-31-5 Inquiry


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